Cas no 122433-51-6 (5-Amino-2-methoxy-nicotinic Acid Methyl Ester)

• Product Name: 5-Amino-2-methoxy-nicotinic Acid Methyl Ester
• CAS No: 122433-51-6
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD12974099
• CID: 2109524
• PubChem ID: 14371732
• Update Time: 2025-10-28

5-Amino-2-methoxy-nicotinic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-2-methoxynicotinate
• methyl 5-amino-2-methoxypyridine-3-carboxylate
• 2-methoxy-3-carbomethoxy-5-aminopyridine
• 3-Pyridinecarboxylic acid,5-amino-2-methoxy-,methyl ester
• 5-AMino-2-Methoxy-nicotinic acid Methyl ester
• 3-Pyridinecarboxylic acid, 5-amino-2-methoxy-, methyl ester
• DLZBLXAUYGGWBD-UHFFFAOYSA-N
• AB66534
• METHYL5-AMINO-2-METHOXYNICOTINATE
• DB-334660
• 122433-51-6
• AKOS022641038
• DTXSID00559523
• MFCD12974099
• SCHEMBL8325027
• XEA43351
• EN300-5252897
• CS-0207616
• AS-42491
• 5-Amino-2-methoxy-nicotinic Acid Methyl Ester

• MDL： MFCD12974099
• Inchi： 1S/C8H10N2O3/c1-12-7-6(8(11)13-2)3-5(9)4-10-7/h3-4H,9H2,1-2H3
• InChI Key： DLZBLXAUYGGWBD-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)OC)=CC(=CN=1)N

Computed Properties

• Exact Mass: 182.06900
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4
• XLogP3: 0.3

Experimental Properties

• PSA: 74.44000
• LogP: 1.04020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Amino-2-methoxy-nicotinic Acid Methyl Ester

5-Amino-2-methoxy-nicotinic Acid Methyl Ester (CAS No. 122433-51-6)

The compound 5-Amino-2-methoxy-nicotinic Acid Methyl Ester, identified by the CAS registry number CAS No. 122433-51-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of nicotinic acids, which are derivatives of pyridine carboxylic acid, and it has garnered attention due to its potential applications in drug development and agricultural sciences.

The chemical structure of 5-Amino-2-methoxy-nicotinic Acid Methyl Ester comprises a pyridine ring with substituents at positions 2, 5, and the carboxylic acid group at position 3. Specifically, the 5-position bears an amino group (-NH₂), while the 2-position is substituted with a methoxy group (-OCH₃). The carboxylic acid group is esterified with a methyl group, forming a methyl ester (-COOCH₃). This unique substitution pattern contributes to the compound's distinct chemical properties and biological activity.

Recent studies have highlighted the potential of 5-Amino-2-methoxy-nicotinic Acid Methyl Ester as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in developing new classes of antibiotics and anti-inflammatory agents. The presence of the amino and methoxy groups in the molecule facilitates various chemical reactions, such as nucleophilic substitutions and condensations, making it a versatile building block in organic synthesis.

In agricultural sciences, this compound has shown promise as a plant growth regulator. Field trials have demonstrated that 5-Amino-2-methoxy-nicotinic Acid Methyl Ester can enhance crop yields by promoting root development and improving nutrient uptake in plants. This application aligns with the growing demand for sustainable agricultural practices that minimize the use of synthetic chemicals.

The synthesis of 5-Amino-2-methoxy-nicotinic Acid Methyl Ester involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the methylation of 5-amino-2-methoxynicotinic acid using methylating agents such as methyl iodide or dimethyl sulfate in an appropriate solvent system. The reaction conditions are optimized to avoid side reactions and ensure the formation of the desired ester product.

From a pharmacological perspective, recent research has focused on evaluating the bioavailability and metabolic pathways of 5-Amino-2-methoxy-nicotinic Acid Methyl Ester. Preclinical studies suggest that this compound exhibits favorable pharmacokinetic properties, including good absorption and moderate clearance rates in experimental animals. These findings underscore its potential as a lead compound for drug development.

In conclusion, 5-Amino-2-methoxy-nicotinic Acid Methyl Ester (CAS No. 122433-51-6) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and agriculture. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.